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Compound of Interest

Compound Name: Ethyl 2-chlorotetrafluoropropionate
CAS No.: 5829-03-8
Cat. No.: B1333745
Get Quote
. J

Executive Summary

Ethyl 2-chlorotetrafluoropropionate (CAS 5829-03-8) is a specialized organofluorine building
block used primarily in the synthesis of fluorinated pharmaceuticals and agrochemicals. Its
unique structure—featuring a highly electron-deficient ester group and a reactive alpha-chloro-
fluoro center—makes it a valuable precursor for introducing the 2,3,3,3-tetrafluoropropionyl
motif, which can modulate metabolic stability and lipophilicity in bioactive molecules.

This guide provides a comprehensive standard operating procedure (SOP) for the safe
handling, storage, and experimental utilization of this compound. Due to its volatility and
potential for hydrolysis, strict adherence to air-free techniques and moisture control is required
to maintain reagent integrity and ensure operator safety.

Chemical Identity & Technical Specifications
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Parameter Specification

IUPAC Name Ethyl 2-chloro-2,3,3,3-tetrafluoropropionate
CAS Number 5829-03-8

Molecular Formula CsHsCIF40:2

Molecular Weight 208.54 g/mol

Structure CF3-CFCI-COOCH2CHs

Physical State

Colorless liquid

~110-120 °C (Estimated at 760 mmHg); often

Boiling Point o
distilled under vacuum
Density > 1.3 g/mL (Typical for polyfluorinated esters)
N Soluble in ether, THF, DCM, acetonitrile;
Solubility L .
immiscible with water (hydrolyzes)
. Moisture sensitive; stable under inert
Stability

atmosphere at 4°C

Safety & Handling (HSE) Protocols

Hazard Profile

Corrosivity/Irritation: High. Fluorinated esters and their hydrolysis products (which may

include HF and HCI traces upon degradation) are severe skin and eye irritants.

Lachrymator: Potential lachrymatory effects; handle only in a fume hood.

Inhalation: Vapors may cause respiratory tract irritation.

Flammability: Treat as a combustible liquid (Class HA/IIIB).

Personal Protective Equipment (PPE) Matrix
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Protection Zone Requirement Rationale

— Fume hood (Face velocity > Prevents inhalation of volatile
espiratory
100 fpm) vapors.

) o Standard nitrile may permeate
Double gloving: Nitrile (inner) + ) )
Dermal (Hands) N Niton (outer) quickly with halogenated
eoprene/Viton (outer

solvents.
ocul Chemical Splash Goggles + Mandatory during transfer to
cular
Face Shield prevent splash injury.
Bod Lab coat (Flame Resistant) + Protects against corrosive
0
Y Chemical Apron splashes.

Application Protocols
Protocol A: Inert Transfer & Handling

Objective: To transfer the reagent from the supplier bottle to a reaction vessel without
introducing atmospheric moisture.

Mechanism: Moisture triggers hydrolysis of the ester, generating 2-chloro-2,3,3,3-
tetrafluoropropionic acid, which is more corrosive and alters stoichiometry.

Steps:

» Preparation: Dry all glassware (flasks, syringes, needles) in an oven at 120°C for >2 hours.
Cool in a desiccator or under a stream of dry Argon.

o Septum Installation: Quickly replace the supplier cap with a pre-dried PTFE-lined septum.
Secure with Parafilm.

e Purging: Insert a bleed needle (connected to an oil bubbler) and an Argon inlet needle.
Purge the headspace for 5 minutes.

e Withdrawal:

o Use a gas-tight glass syringe (Hamilton type) or a disposable PP syringe with a Luer-lock.
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o Invert the bottle.
o Pressurize slightly with Argon to facilitate liquid draw.

o Withdraw the required volume.

e Transfer: Inject directly into the reaction flask through its septum.

Protocol B: Reformatsky-Type Reaction (C-C Bond
Formation)

Context: This compound is frequently used to couple the fluorinated fragment to aldehydes or
ketones using Zinc or Indium mediation.

Workflow Diagram (DOT):
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Caption: Step-by-step workflow for the Zinc-mediated coupling of Ethyl 2-
chlorotetrafluoropropionate.

Detailed Procedure:

¢ Zinc Activation: In a flame-dried 3-neck flask, suspend Zinc dust (1.5 equiv) in anhydrous
THF. Activate by adding 5 mol% TMSCI and stirring for 15 min.
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» Reagent Addition: Add Ethyl 2-chlorotetrafluoropropionate (1.0 equiv) dropwise. Note:
Initiation is often indicated by a slight exotherm or color change.

o Electrophile Introduction: Once the "Reformatsky reagent" is formed (stir 30 min at RT), add
the aldehyde/ketone (0.9 equiv) solution in THF.

e Reaction: Heat to reflux (60-65°C) for 4-12 hours. Monitor conversion by *°F NMR (look for
shift of CF3s signal).

e Quench: Cool to 0°C and quench with 1M HCI. Extract with diethyl ether.

Protocol C: Waste Disposal

Classification: Halogenated Organic Waste (Segregated).

» Neutralization: Do not mix with strong alkali (NaOH/KOH) in the waste stream immediately,
as this may generate excessive heat or gas.

e Segregation: Collect in a dedicated "Halogenated Solvents" container.

e Labeling: Clearly label as "Contains Fluorinated Esters — Potential HF Generation upon
Thermal Decomposition.”

Troubleshooting & FAQs

Issue Probable Cause Corrective Action

Wash Zn with 1M HCI, then
Low Yield in Coupling Inactive Zinc surface water, acetone, ether, and dry

under high vacuum before use.

The reagent has absorbed
Fuming upon Opening Hydrolysis (Acid formation) moisture. Distill under vacuum

before use or discard.

Rinse needles with acetone
Corrosion of Needles Residual Acidity immediately after use; do not

leave in contact with reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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